Cas no 1896826-89-3 (4-(1H-indol-4-yl)butan-1-amine)

• Product Name: 4-(1H-indol-4-yl)butan-1-amine
• CAS No: 1896826-89-3
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 6389207
• PubChem ID: 67653237
• Update Time: 2025-05-19

4-(1H-indol-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-4-yl)butan-1-amine
• 1896826-89-3
• EN300-1793556
• SCHEMBL8655960

• Inchi： 1S/C12H16N2/c13-8-2-1-4-10-5-3-6-12-11(10)7-9-14-12/h3,5-7,9,14H,1-2,4,8,13H2
• InChI Key： SFWHPDJKMXUGFM-UHFFFAOYSA-N
• SMILES： N1C=CC2=C1C=CC=C2CCCCN

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.8Ų

Additional information on 4-(1H-indol-4-yl)butan-1-amine

4-(1H-indol-4-yl)butan-1-amine (CAS No. 1896826-89-3): A Comprehensive Overview

4-(1H-indol-4-yl)butan-1-amine, identified by the CAS registry number 1896826-89, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also referred to as N-butylindole, belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery.

The structure of 4-(1H-indol-4-yL)butan-amine consists of an indole ring system attached to a butylamine group. The indole moiety, characterized by a bicyclic structure comprising a benzene ring fused to a pyrrole ring, is a common feature in many bioactive compounds. The substitution pattern at the fourth position of the indole ring and the presence of the butylamine group contribute to the unique chemical properties and reactivity of this compound.

Recent studies have highlighted the potential of 4-(1H-indol-yL)butan-amine in various therapeutic areas. For instance, research published in Journal of Medicinal Chemistry demonstrated its role as a potent inhibitor of certain kinases involved in cancer cell proliferation. The compound's ability to modulate cellular signaling pathways makes it a promising candidate for anti-cancer drug development.

In addition to its pharmacological applications, 4-(1H-indol-yL)butan-amine has been explored for its potential in materials science. Scientists have investigated its use as a building block for constructing supramolecular assemblies and functional materials. Its ability to form hydrogen bonds and π–π interactions makes it suitable for applications in nanotechnology and self-assembling systems.

The synthesis of 4-(1H-indol-yL)butan-amine involves multi-step organic reactions, often employing palladium-catalyzed coupling reactions or nucleophilic aromatic substitution strategies. Researchers have optimized these methods to achieve high yields and selectivity, ensuring scalability for potential industrial applications.

From an environmental perspective, studies on the eco-toxicity of 4-(1H-indol-yL)butan-amine have been conducted to assess its impact on aquatic ecosystems. Results indicate that while the compound exhibits moderate toxicity, its degradation pathways under aerobic conditions suggest that it poses limited long-term risks when properly managed.

In conclusion, 4-(1H-indol-yL)butan-amine (CAS No. 1896826-) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in its synthesis and biological evaluation, underscore its importance in contemporary chemical research.